3-Amino-5-(2-methylphenyl)benzoic acid, 95%

• IUPAC Name: 3-amino-5-(2-methylphenyl)benzoic acid
• InChI: InChI=1S/C14H13NO2/c1-9-4-2-3-5-13(9)10-6-11(14(16)17)8-12(15)7-10/h2-8H,15H2,1H3,(H,16,17)
• InChI Key: WOSJIKXHTDMMMH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C2=CC(=CC(=C2)N)C(=O)O
• Molecular Formula: C14H13NO2
• DSSTOX Substance ID: DTXSID00688584
• Molecular Weight: 227.26 g/mol
• CAS RN: 1261978-56-6

Description

3-Amino-5-(2-methylphenyl)benzoic acid, 95% (3-APB) is a synthetic organic compound with a variety of applications in scientific research and lab experiments. It is a white solid with a melting point of 95-97 °C and has a molecular weight of 211.24 g/mol. It is soluble in both water and organic solvents, and is relatively stable in air. 3-APB is a common reagent used in organic synthesis and is used in a variety of applications, such as in the synthesis of drugs, dyes, and other organic compounds.

Mechanism of Action

The mechanism of action of 3-Amino-5-(2-methylphenyl)benzoic acid, 95% is not well understood. However, it is believed to act as an electron acceptor in some reactions. It is also believed to act as a proton donor in some reactions, as well as to promote the formation of hydrogen bonds.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-Amino-5-(2-methylphenyl)benzoic acid, 95% are not well understood. However, it is believed to have some activity as an antioxidant, as well as some anti-inflammatory activity. It is also believed to have some activity as an antimicrobial agent.

Advantages and Limitations for Lab Experiments

The advantages of using 3-Amino-5-(2-methylphenyl)benzoic acid, 95% in lab experiments include its low cost, its availability, and its solubility in both water and organic solvents. It is also relatively stable in air, making it easy to store and use in experiments. However, there are some limitations to using 3-Amino-5-(2-methylphenyl)benzoic acid, 95% in lab experiments. It is a relatively strong acid, so it can be corrosive to some materials. It is also toxic if ingested, so it should be handled with care.

Future Directions

There are many potential future directions for research involving 3-Amino-5-(2-methylphenyl)benzoic acid, 95%. These include further research into its biochemical and physiological effects, as well as its potential applications in the development of new materials and in the study of enzyme-catalyzed reactions. In addition, further research into its mechanism of action and its potential as an antioxidant and anti-inflammatory agent is needed. Finally, further research into its potential toxicity and its effects on human health is also necessary.

Synthesis Methods

The synthesis of 3-Amino-5-(2-methylphenyl)benzoic acid, 95% is an efficient and straightforward process. It is usually synthesized from the reaction of 2-methylphenol and benzoyl chloride in the presence of anhydrous sodium acetate and acetic acid. The reaction is carried out at a temperature of 120-130 °C and a pressure of 1-2 atm. The reaction is complete after two hours, and the product is then isolated and purified via recrystallization.

Scientific Research Applications

3-Amino-5-(2-methylphenyl)benzoic acid, 95% is a versatile reagent that is widely used in scientific research. It is used as an intermediate in the synthesis of a variety of organic compounds, such as drugs, dyes, and other organic molecules. It is also used as a catalyst in some chemical reactions, as well as in the synthesis of polymers. In addition, it is used in the development of new materials and in the study of enzyme-catalyzed reactions.